Cas no 548763-33-3 (1H-Imidazole-1-carboxamide, N-methyl-N-(1-methylethyl)-)

• Product Name: 1H-Imidazole-1-carboxamide, N-methyl-N-(1-methylethyl)-
• CAS No: 548763-33-3
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 1593753
• PubChem ID: 66611115
• Update Time: 2025-04-21

1H-Imidazole-1-carboxamide, N-methyl-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-carboxamide, N-methyl-N-(1-methylethyl)-
• N-isopropyl-N-methyl-1H-imidazole-1-carboxamide
• EN300-7882902
• SCHEMBL165658
• DA-04967
• FKMMHOPBOBIKDN-UHFFFAOYSA-N
• Z1436539005
• N-methyl-N-(propan-2-yl)-1H-imidazole-1-carboxamide
• 548763-33-3
• AKOS019829257

• Inchi： 1S/C8H13N3O/c1-7(2)10(3)8(12)11-5-4-9-6-11/h4-7H,1-3H3
• InChI Key： FKMMHOPBOBIKDN-UHFFFAOYSA-N
• SMILES： O=C(N1C=NC=C1)N(C)C(C)C

Computed Properties

• Exact Mass: 167.10599
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• PSA: 38.13